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Compound of Interest

Compound Name: Triethanolamine

Cat. No.: B10763040

For Researchers, Scientists, and Drug Development Professionals

Triethanolamine (TEA), a tertiary amine and triol with the CAS number 102-71-6, is a versatile
and widely utilized compound in a multitude of research and development settings. Its unique
physicochemical properties, including its basicity, hygroscopicity, and ability to act as a
surfactant and emulsifier, make it an indispensable tool in pharmaceutical formulation, drug
delivery, and various laboratory protocols. This technical guide provides an in-depth overview
of the core research applications of Triethanolamine, complete with quantitative data, detailed
experimental methodologies, and visualizations of key processes.

Physicochemical and Technical Data

A comprehensive understanding of Triethanolamine's properties is crucial for its effective
application in research. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of Triethanolamine
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Property Value Reference(s)

CAS Number 102-71-6 (1102131141

Molecular Formula N(CH2CH20H)3 [5]

Molecular Weight 149.19 g/mol [516]1[7]

Appearance C.olorles§ to' pale yellow, 1E]
viscous liquid

Odor Mildly ammoniacal [1][5]

pKa (25 °C) 7.76-7.8 [6][7]

pH (15 g/L in H20, 20 °C) 10.5 [6]

Useful pH Buffering Range 7.3-8.3 [6]

Melting Point 21.6 °C (70.9 °F) [5]
- _ 335.4 °C (635.7 °F) with
Boiling Point - [5]
decomposition
Density (25 °C) 1.124 g/mL [51[7]

Solubility

Miscible with water, ethanol,

and acetone

[5]

Table 2: Performance Comparison of Analytical Methods for Triethanolamine Detection
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HPLC-ELSD GC-FID
Performance LC-MS/MS
. Method Method Reference(s)
Metric Method (New) . .
(Established) (Established)
Limit of Detection 10 pg per
0.49 ppb (ng/g) 2 mg/L (ppm) [9]
(LOD) sample
Limit of
I 42.0 pg (420
Quantitation 1.96 ppb (ng/g) Not Reported ) [9][10]
Hg/m
(LOQ)
Linearity
(Correlation >0.99 0.9995 Not Reported [9]
Coefficient)
95.7%
Accuracy (% 92.92% - 98.97% - ]
(extraction [9][10]
Recovery) 101.15% 100.07% -
efficiency)
Precision
<9.38% 0.8% - 1.81% Not Reported 9]
(%RSD)

Core Research Applications and Experimental
Protocols

Triethanolamine's utility in research is broad, with key applications in pharmaceutical sciences
and nanotechnology.

Pharmaceutical Formulations: pH Adjustment and
Emulsification

Triethanolamine is extensively used as an excipient in pharmaceutical formulations,
particularly in topical preparations like creams, lotions, and ointments.[3][4] Its primary
functions are to act as a pH adjuster and an emulsifying agent.[2][3] By neutralizing fatty acids,
it forms triethanolamine soaps that are effective emulsifiers, creating stable oil-in-water
emulsions.[2] This ensures the uniform distribution of active pharmaceutical ingredients (APIS)
and can enhance their penetration into the skin.[1][2] Concentrations for emulsification are
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typically in the range of 2-4% v/v of triethanolamine, with a fatty acid concentration that is 2 to
5 times higher.[11]

This protocol describes the in-situ formation of an emulsifier to create a stable oil-in-water (o/w)
emulsion.

e Oil Phase Preparation: In a suitable vessel, heat the oil-soluble components of the
formulation (e.qg., stearic acid, cetyl alcohol, mineral oil) to 70-75°C until all components are
melted and the phase is uniform.

e Aqueous Phase Preparation: In a separate vessel, heat the water-soluble components,
including Triethanolamine (2-4% v/v), to 70-75°C.

o Emulsification: Slowly add the oil phase to the aqueous phase with continuous, high-shear
mixing. The Triethanolamine will react with the stearic acid to form triethanolamine
stearate, the emulsifying agent.

e Homogenization: Continue mixing until a homogenous, stable emulsion is formed.

o Cooling: Allow the emulsion to cool to room temperature with gentle stirring.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b10763040?utm_src=pdf-body
https://www.lookchem.com/casno102-71-6.html
https://www.benchchem.com/product/b10763040?utm_src=pdf-body
https://www.benchchem.com/product/b10763040?utm_src=pdf-body
https://www.benchchem.com/product/b10763040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Qil Phase

Fatty Acid
(e.g., Stearic Acid)

Other Oil-Soluble

Ingredients
JlE y

In-situ formation of

Triethanolamine Stearate (Soap) . [FSE1s)[EHOJI BT BWVEIE
Emulsion

Triethanolamine (TEA)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Aqueous Solutions
(HAuCls and TEA)

l

Heat HAuUCIs Solution
to Boiling

l

Rapidly Add
TEA Solution

l

Reduction of Au3* to Au®
& Capping by TEA

y

Cool to Room
Temperature

l

Characterize Nanoparticles
(UV-Vis, TEM, DLS)

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Triethanolamine (TEA)

|

|

i Potential

Modulation
|

mTORC1

Activation

Protein Synthesis Mltochopdnal
Function

Potential
Modulation

Frizzled Receptor
GSK3p
Inhibition

Cell Proliferation

-Catenin
Stabilization

Target Gene
Expression

Cell Proliferation

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Poor Sensitivity or
Unexpected Peaks in LC-MS

Inject a Blank Run
(Mobile Phase Only)

Is a Peak at
m/z ~150.2 Present?

System is Contaminated with TEA TEA in Sample is Causing
(Memory Effect) lon Suppression

Action: Perform System Action: Mitigate Interference
Decontamination Protocol (e.g., SPE, Internal Standards, Dilution)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10763040#triethanolamine-cas-number-102-71-6-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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